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Compound of Interest

Compound Name: OGG1-IN-08

cat. No.: B1677187

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information on the solubility, preparation, and
application of OGG1-IN-08, a potent inhibitor of 8-oxoguanine DNA glycosylase 1 (OGG1). The
provided protocols and data are intended to guide researchers in utilizing this compound for in
vitro and in vivo studies targeting the OGGL1 pathway.

Introduction

8-oxoguanine DNA glycosylase 1 (OGG1) is a key enzyme in the base excision repair (BER)
pathway, responsible for recognizing and excising the premutagenic lesion 7,8-dihydro-8-
oxoguanine (8-oxoG) from DNA.[1][2][3][4][5] Accumulation of 8-0x0G is a hallmark of oxidative
stress and is associated with mutagenesis and various pathologies, including cancer and
neurodegenerative diseases.[3][6] OGGL1 inhibitors, such as OGG1-IN-08, are valuable tools
for studying the biological roles of OGG1 and hold therapeutic potential.[3][7] OGG1-IN-08 has
been shown to decrease both the glycosylase and lyase activities of OGGL1.[8][9]

Physicochemical Properties and Solubility

OGG1-IN-08 is a small molecule inhibitor with an 1IC50 of 0.22 uM for OGG1.[8][9] Careful
consideration of its solubility is crucial for the design of robust experiments.
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Solvent Concentration Notes
Use fresh, anhydrous DMSO
DMSO 52 mg/mL (199.13 mM) as it is hygroscopic, which can

reduce solubility.[8]

In Vivo Formulation 1

> 2.08 mg/mL (7.97 mM)

10% DMSO, 90% (20% SBE-
B-CD in saline).[9]

In Vivo Formulation 2

> 2.08 mg/mL (7.97 mM)

10% DMSO, 90% corn oil.[9]

In Vivo Formulation 3

Not specified

50 pL of 52 mg/mL DMSO
stock in 400 yL PEG300, 50
puL Tween80, and 500 pL
ddH20.[8]

Storage and Stability:

e Powder: Store at -20°C for up to 3 years.[8]

e Stock Solutions in DMSO: Aliquot and store at -80°C for up to 1 year or at -20°C forup to 1

month to avoid repeated freeze-thaw cycles.[8]

OGG1 Signaling Pathway

OGG1 plays a dual role in the cell. Canonically, it functions as a DNA glycosylase in the Base

Excision Repair (BER) pathway to remove 8-0xo0G lesions. More recently, OGGL1 has been
identified as a modulator of gene transcription. Upon binding to 8-0xoG in promoter regions,
OGG1 can recruit transcription factors, such as NF-kB and SMADSs, to activate pro-

inflammatory and pro-fibrotic gene expression.[4][5]

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.selleckchem.com/products/ogg1-in-08.html
https://www.medchemexpress.com/ogg1-in-08.html
https://www.medchemexpress.com/ogg1-in-08.html
https://www.selleckchem.com/products/ogg1-in-08.html
https://www.selleckchem.com/products/ogg1-in-08.html
https://www.selleckchem.com/products/ogg1-in-08.html
https://www.mdpi.com/1422-0067/21/21/8360
https://pmc.ncbi.nlm.nih.gov/articles/PMC9943661/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Transcriptional Regulation

recruitment (1, Factors activation (P v&
e 0GG1:8-0x0G Complex (NF-kB, SMADs) "\ Pro-fibrotic Genes
binding

Oxidative Stress DNA Damage & Repair

Reaciive Oxygen | | oxidation I (" . . 8-oxoGuanine iti excision _( AP sic \ downstream repair _ (“gase Excision
Species (ROS) » (8-0x0G) = "\ Repair (BER)
@ inhibition

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Culture

Seed Cells

Induce Oxidative Stress
(e.g., KBrOs)

.

Treat with OGG1-IN-08

Incubate

Sample Processing

Cell Lysis

DNA/RNA/Protein

& Isolation

Downstream Analg;is

. e Gene Expression
OGG1 Activity Assay 8-0x0G Quantification Western Blot (GRT-PCR/RNA-seq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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